Cas no 567626-14-6 (Cyclopentaneethanol, 2-hydroxy-3,3-dimethyl-, (1R,2R)-rel- (9CI))

Cyclopentaneethanol, 2-hydroxy-3,3-dimethyl-, (1R,2R)-rel- (9CI) structure
567626-14-6 structure
Product Name:Cyclopentaneethanol, 2-hydroxy-3,3-dimethyl-, (1R,2R)-rel- (9CI)
CAS No:567626-14-6
MF:C9H18O2
MW:158.238023281097
CID:945919
PubChem ID:121227034
Update Time:2025-04-19

Cyclopentaneethanol, 2-hydroxy-3,3-dimethyl-, (1R,2R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneethanol, 2-hydroxy-3,3-dimethyl-, (1R,2R)-rel- (9CI)
    • 567626-14-6
    • (1R,5R)-5-(2-Hydroxyethyl)-2,2-dimethylcyclopentanol
    • DB-222573
    • Inchi: 1S/C9H18O2/c1-9(2)5-3-7(4-6-10)8(9)11/h7-8,10-11H,3-6H2,1-2H3/t7-,8-/m1/s1
    • InChI Key: GNQFECIVHIWQCM-HTQZYQBOSA-N
    • SMILES: O[C@@H]1[C@@H](CCO)CCC1(C)C

Computed Properties

  • Exact Mass: 158.131
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.2
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